Cas no 1393545-49-7 (3-Iodo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine)

• Product Name: 3-Iodo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
• CAS No: 1393545-49-7
• MF: C₆H₈IN₃
• MW: 249.052292823792
• CID: 1029773
• PubChem ID: 71627083
• Update Time: 2025-05-20

3-Iodo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
• AB76875
• DTXSID40856462
• 1393545-49-7

• Inchi： 1S/C6H8IN3/c7-6-9-4-5-3-8-1-2-10(5)6/h4,8H,1-3H2
• InChI Key： PTEKFJGMQLKVNS-UHFFFAOYSA-N
• SMILES： IC1=NC=C2CNCCN21

Computed Properties

• Exact Mass: 248.97629g/mol
• Monoisotopic Mass: 248.97629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-Iodo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine

3-Iodo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine (CAS No. 1393545-49-7): A Comprehensive Overview of Its Properties and Applications

The compound 3-Iodo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine (CAS No. 1393545-49-7) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique imidazo[1,5-a]pyrazine core and iodine substitution, this compound serves as a versatile building block for the synthesis of biologically active molecules. Researchers are increasingly exploring its potential in the development of novel therapeutics, particularly in areas such as oncology and central nervous system (CNS) disorders.

One of the key reasons for the growing interest in 3-Iodo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine is its structural similarity to purine bases, which are fundamental components of DNA and RNA. This resemblance allows the compound to interact with various enzymes and receptors in biological systems, making it a valuable scaffold for drug design. Recent studies have highlighted its potential as a precursor for kinase inhibitors, which are a hot topic in cancer research due to their ability to target specific signaling pathways involved in tumor growth.

In addition to its pharmaceutical applications, 3-Iodo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine is also being investigated for its role in PET (Positron Emission Tomography) imaging. The iodine atom in the molecule can be replaced with radioactive isotopes, enabling its use as a tracer for diagnostic purposes. This aligns with the current trend in personalized medicine, where non-invasive imaging techniques are becoming increasingly important for early disease detection and treatment monitoring.

The synthesis of 3-Iodo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine typically involves multi-step organic reactions, including cyclization and halogenation processes. Researchers are continually optimizing these methods to improve yield and purity, addressing common challenges such as regioselectivity and byproduct formation. These advancements are crucial for scaling up production to meet the demands of preclinical and clinical studies.

Another area of interest is the compound's potential in neuropharmacology. The imidazo[1,5-a]pyrazine moiety is known to exhibit affinity for certain neurotransmitter receptors, suggesting possible applications in treating neurological conditions like epilepsy, anxiety, and depression. This has led to a surge in searches for "imidazo[1,5-a]pyrazine derivatives" and "CNS drug development," reflecting the broader scientific community's focus on mental health therapeutics.

From a chemical perspective, 3-Iodo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine exhibits interesting reactivity patterns due to the presence of both the iodine substituent and the saturated heterocyclic ring system. These features make it amenable to further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in modern organic synthesis. Such transformations enable the rapid generation of diverse compound libraries for high-throughput screening.

The stability and storage conditions of 3-Iodo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine are frequently discussed topics among researchers. Proper handling under inert atmospheres and protection from light are generally recommended to maintain the compound's integrity. These practical considerations are essential for ensuring reproducible results in experimental work, a concern that resonates with many laboratory professionals.

As the pharmaceutical industry continues to embrace fragment-based drug discovery, small heterocyclic compounds like 3-Iodo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine are gaining prominence. Their moderate molecular weight and ability to form key interactions with biological targets make them ideal starting points for lead optimization. This trend is reflected in the increasing number of publications and patents featuring similar structural motifs.

Looking ahead, the future of 3-Iodo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine research appears promising. With ongoing advances in synthetic methodology and biological evaluation, this compound and its derivatives are likely to play an important role in addressing unmet medical needs. The integration of computational chemistry and artificial intelligence in drug discovery may further accelerate the exploration of its therapeutic potential, making it a compound to watch in the coming years.